Cas no 52898-49-4 (N,4-Dimethoxy-N-methylbenzamide)

• Product Name: N,4-Dimethoxy-N-methylbenzamide
• CAS No: 52898-49-4
• MF: C₁₀H₁₃NO₃
• MW: 195.215122938156
• MDL: MFCD02684314
• CID: 56327
• PubChem ID: 354335479
• Update Time: 2025-10-30

N,4-Dimethoxy-N-methylbenzamide Chemical and Physical Properties

Names and Identifiers

• N,4-Dimethoxy-N-methylbenzamide
• 4,N-DIMETHOXY-N-METHYLBENZAMIDE
• <i>N<
• 4-Methoxy-N-methoxy-N-methylbenzamide
• N,4-dimethoxy-N-methyl-benzamide
• PubChem13259
• Ndn-dimethoxy-N-methylbenzamide
• FIRHLPVYIMMZPV-UHFFFAOYSA-N
• DNDI996469
• Benzamide, N,4-dimethoxy-N-methyl-
• 7483AB
• 4-methoxy-N-methoxy-N-methyl-benzamide
• D5475
• 898N494
• A8
• AKOS008953132
• FT-0656941
• AB9113
• 4-PHENYLAZOBENZYLOXYCARBONYL-L-PRO-LEU-GLY-PRO-D-ARGDIHYDRATE
• CHEMBL1860746
• F1903-0119
• MFCD02684314
• CS-0061701
• AS-44943
• 52898-49-4
• SCHEMBL286256
• A904497
• DTXSID90568280
• A804878

• MDL： MFCD02684314
• Inchi： 1S/C10H13NO3/c1-11(14-3)10(12)8-4-6-9(13-2)7-5-8/h4-7H,1-3H3
• InChI Key： FIRHLPVYIMMZPV-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(C(N(C)OC)=O)=CC=1

Computed Properties

• Exact Mass: 195.09000
• Monoisotopic Mass: 195.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 38.8

Experimental Properties

• Boiling Point: 105°C/0.1mmHg(lit.)
• Refractive Index: 1.5440 to 1.5480
• PSA: 38.77000
• LogP: 1.32860

N,4-Dimethoxy-N-methylbenzamide Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives

Additional information on N,4-Dimethoxy-N-methylbenzamide

Comprehensive Overview of N,4-Dimethoxy-N-methylbenzamide (CAS No. 52898-49-4): Properties, Applications, and Industry Insights

N,4-Dimethoxy-N-methylbenzamide (CAS No. 52898-49-4) is a specialized organic compound widely recognized for its unique structural properties and versatile applications in pharmaceutical and chemical research. This benzamide derivative features a dimethoxy substitution pattern, which enhances its reactivity and solubility, making it a valuable intermediate in synthetic chemistry. Researchers and industry professionals frequently search for terms like "N,4-Dimethoxy-N-methylbenzamide synthesis", "CAS 52898-49-4 uses", and "benzamide derivatives in drug discovery", reflecting its growing relevance in modern science.

The compound’s molecular structure, characterized by its methoxy groups and amide linkage, contributes to its stability and compatibility with various reaction conditions. Recent studies highlight its role in developing bioactive molecules, particularly in the design of enzyme inhibitors and receptor modulators. As interest in targeted drug delivery and green chemistry surges, N,4-Dimethoxy-N-methylbenzamide has gained attention for its potential in sustainable synthesis routes. Searches for "eco-friendly amide synthesis" and "pharmaceutical intermediates 2024" underscore this trend.

From a technical perspective, CAS 52898-49-4 exhibits a melting point range of 85–90°C and a molecular weight of 209.24 g/mol, with a purity typically exceeding 98%. Its solubility profile in polar solvents like methanol and acetone makes it ideal for laboratory-scale reactions. Analysts often explore "N-methylbenzamide derivatives solubility" or "spectral data for 52898-49-4" to optimize experimental protocols. The compound’s NMR and HPLC characterization data are well-documented, aiding quality control in industrial settings.

In the pharmaceutical sector, N,4-Dimethoxy-N-methylbenzamide serves as a precursor for neurologically active compounds, aligning with the rising demand for CNS drug candidates. Queries such as "benzamide-based neuroprotective agents" and "CAS 52898-49-4 in medicinal chemistry" reflect this niche application. Additionally, its low toxicity profile (as per OECD guidelines) supports its use in preclinical research, a topic frequently searched alongside "safe chemical intermediates".

Beyond pharmaceuticals, this compound finds utility in material science, particularly in polymer modification and liquid crystal formulations. Its thermal stability and electronic properties are investigated for organic semiconductors, resonating with trends like "smart materials 2024". Manufacturers and academic teams often seek "scalable synthesis of dimethoxybenzamides" to meet industrial demands while minimizing environmental impact.

Regulatory compliance is another critical aspect. N,4-Dimethoxy-N-methylbenzamide is not classified under restricted categories, ensuring broad accessibility for research. However, proper handling protocols (e.g., "PPE for amide compounds") remain essential, as highlighted in safety data sheets. The compound’s storage conditions (cool, dry environments) and shelf life are also common search queries among logistics professionals.

In summary, CAS No. 52898-49-4 represents a multifaceted tool for innovation across disciplines. Its alignment with cutting-edge research—from drug development to advanced materials—positions it as a compound of enduring interest. As the scientific community prioritizes efficient synthesis and sustainable practices, this benzamide derivative will likely remain a focal point for future breakthroughs.